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Compound of Interest

Compound Name:
3-(2-Chlorophenyl)-2-

hydroxypropanoic acid

CAS No.: 133373-31-6

Cat. No.: B2424378 Get Quote

An Application Guide for the Extraction and Purification of 3-(2-Chlorophenyl)-2-
hydroxypropanoic acid

Introduction

3-(2-Chlorophenyl)-2-hydroxypropanoic acid is a chiral carboxylic acid with a structure

lending itself to applications as a key intermediate in the synthesis of pharmaceuticals and

other bioactive molecules.[1] As with many complex organic molecules destined for high-value

applications, particularly in the pharmaceutical industry, achieving high levels of both chemical

and enantiomeric purity is paramount. The presence of impurities, including starting materials,

by-products, or the undesired enantiomer, can significantly impact the efficacy and safety of the

final active pharmaceutical ingredient (API).[2][3]

This document provides a comprehensive technical guide for researchers, chemists, and

process development scientists on robust and scalable methods for the extraction and

purification of 3-(2-Chlorophenyl)-2-hydroxypropanoic acid from typical post-synthesis

reaction mixtures. The methodologies are grounded in fundamental chemical principles and

supported by established practices in the field, emphasizing not just the procedural steps but

the rationale behind them to allow for effective troubleshooting and optimization.
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A foundational understanding of the molecule's properties is essential for designing effective

separation strategies. Key parameters for 3-(2-Chlorophenyl)-2-hydroxypropanoic acid are

summarized below. The predicted octanol-water partition coefficient (XlogP) of 1.8 suggests

moderate hydrophobicity, making the compound amenable to extraction with a range of organic

solvents.[4]

Property Value Source

Molecular Formula C₉H₉ClO₃ [4]

Molecular Weight 200.62 g/mol [5]

Monoisotopic Mass 200.02402 Da [4]

Predicted XlogP 1.8 [4]

Physical Form Solid [6]

Part 1: Extraction of Crude Product from Reaction
Mixtures
The initial step following synthesis is the isolation of the crude product from the reaction

medium, which may contain catalysts, unreacted starting materials, and by-products. Liquid-

liquid extraction (LLE) is the primary technique employed, leveraging the acidic nature of the

target molecule's carboxylic acid group.

Core Principle: Acid-Base Extraction
The carboxylic acid moiety of the target compound allows for its selective transfer between

aqueous and organic phases by manipulating the pH.

At Low pH (Acidic Conditions): The carboxylic acid group is protonated (-COOH), rendering

the molecule neutral and more soluble in organic solvents like ethyl acetate or diethyl ether.

At High pH (Basic Conditions): The carboxylic acid is deprotonated to its carboxylate salt (-

COO⁻), making it ionic and preferentially soluble in the aqueous phase.
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This pH-dependent solubility switch is exploited to separate the acidic product from neutral or

basic impurities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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